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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15073916

Disclaimer: This document provides general guidance on the disposal of the research chemical
UCL-TRO-1938. Always consult the official Safety Data Sheet (SDS) provided by the
manufacturer for specific and definitive disposal instructions. Procedures may vary based on
institutional policies and local regulations.

UCL-TRO-1938 is an allosteric activator of the PI3Ka signaling pathway, supplied as a solid for
research purposes.[1] Proper handling and disposal are essential for laboratory safety and
environmental compliance.

Pre-Disposal Considerations

Before disposal, it is crucial to determine the nature of the waste. UCL-TRO-1938 waste may
exist in several forms:

e Unused, expired, or surplus solid compound.
e Solutions of UCL-TRO-1938, typically in Dimethyl Sulfoxide (DMSO).[1][2]
o Contaminated labware (e.g., pipette tips, tubes, gloves).

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on chemical waste disposal.

Disposal of Solid UCL-TRO-1938
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For the disposal of the pure, solid form of UCL-TRO-1938, it should be treated as chemical

waste.

Experimental Protocol for Solid Waste Disposal:

Segregation: Do not mix UCL-TRO-1938 with other chemical waste unless permitted by your
institution's EHS guidelines.

Packaging: Place the solid waste in a clearly labeled, sealed container. The label should
include the chemical name ("UCL-TRO-1938"), quantity, and any known hazards.

Storage: Store the waste container in a designated, secure area for chemical waste pickup.

Collection: Arrange for collection by your institution's hazardous waste disposal service.

Disposal of UCL-TRO-1938 Solutions

Solutions of UCL-TRO-1938, often prepared in DMSO, must be disposed of as liquid chemical

waste.

Experimental Protocol for Liquid Waste Disposal:

Segregation: Keep UCL-TRO-1938 solutions separate from other solvent waste streams,
particularly aqueous waste.

Container: Use a designated, leak-proof container for halogen-free organic solvent waste.
Do not overfill the container.

Labeling: Clearly label the waste container with "UCL-TRO-1938 in DMSQO" and indicate the
approximate concentration.

Storage: Store the sealed container in a well-ventilated area, away from ignition sources,
pending collection.

Collection: Schedule a pickup with your institution's hazardous waste management team.

Disposal of Contaminated Materials
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Labware and personal protective equipment (PPE) contaminated with UCL-TRO-1938 should

be disposed of as solid chemical waste.

Experimental Protocol for Contaminated Waste Disposal:

» Collection: Place all contaminated items (e.g., pipette tips, centrifuge tubes, gloves, bench

paper) into a designated, labeled solid waste container.

o Packaging: Ensure the container is sealed to prevent spillage or exposure.

» Disposal: Dispose of the container through your institution's chemical waste stream.

Quantitative Data Summary

The following table summarizes key information for the proper disposal of UCL-TRO-1938.

Parameter

Guideline

Chemical Name

1-[7-[[2-[[4-(4-ethyl-1-
piperazinyl)phenylJamino]-4-
pyridinylJamino]-2,3-dihydro-1H-indol-1-yl]-

ethanone
CAS Number 2919575-27-0
Formulation Solid
Common Solvent DMSOI1][2]

Solid Waste Stream

Non-hazardous or chemical solid waste (consult
SDS)

Liquid Waste Stream

Halogen-free organic solvent waste

Empty Containers

Triple rinse with a suitable solvent; dispose of
rinsate as chemical waste. Deface label before
discarding the container in regular trash, if

permitted.[3]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of UCL-
TRO-1938.

Start: UCL-TRO-1938 Waste

\

Consult Safety Data Sheet (SDS)

Identify Waste Type

Solid Compound Liquid Solution (in DMSO) Contaminated Labware/PPE

Package in Labeled Container for Solid Chemical Waste Collect in Labeled Container for Organic Solvent Waste Collect in Labeled Container for Solid Chemical Waste

Store in Designated Waste Area

Arrange for EHS Waste Pickup

End: Proper Disposal
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Caption: Decision workflow for the disposal of UCL-TRO-1938.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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